Cas no 1805861-49-7 (Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate)

• Product Name: Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate
• CAS No: 1805861-49-7
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4795871
• Update Time: 2025-07-19

Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate

• Inchi： 1S/C11H10BrClO3/c1-16-11(15)9-3-2-7(5-10(9)13)4-8(14)6-12/h2-3,5H,4,6H2,1H3
• InChI Key： PDVRXUWPNBDWLH-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(=O)OC)=C(C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate

Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate (CAS No. 1805861-49-7): A Comprehensive Overview

Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate, identified by its CAS number 1805861-49-7, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a benzoate core with chloro and bromo substituents, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural attributes of Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate make it a valuable intermediate in the synthesis of various bioactive molecules.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, contributing to the biological activity of numerous therapeutic agents. The presence of both chloro and bromo substituents enhances the reactivity of this compound, making it a versatile building block for further chemical modifications. These structural features are particularly intriguing for researchers exploring novel synthetic pathways and drug candidates.

Recent advancements in the field of organic synthesis have highlighted the importance of such intermediates in the development of small-molecule drugs. The reactivity of Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate allows for diverse functionalization strategies, including nucleophilic aromatic substitution, cross-coupling reactions, and palladium-catalyzed transformations. These reactions are crucial for constructing complex molecular architectures that mimic natural products and exhibit potent biological activities.

In the realm of medicinal chemistry, the compound has been explored as a precursor for various pharmacologically relevant molecules. For instance, derivatives of benzoic acid have shown promise in treating inflammatory diseases, pain management, and neurodegenerative disorders. The introduction of halogenated side chains can modulate the pharmacokinetic properties of these compounds, enhancing their bioavailability and target specificity.

The synthesis of Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Modern synthetic methodologies, such as flow chemistry and microwave-assisted reactions, have been employed to streamline these processes. These techniques not only improve efficiency but also reduce the environmental impact of chemical production.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical for treating cancers and other chronic diseases. The benzoate scaffold is a common motif in kinase inhibitors due to its ability to bind to ATP pockets in enzymes. By incorporating halogenated groups, researchers can fine-tune the interactions between the inhibitor and its target protein, leading to enhanced potency and selectivity.

Another area where Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate has shown promise is in the development of antimicrobial agents. The presence of electron-withdrawing groups such as chloro and bromo enhances the lipophilicity of benzoic acid derivatives, improving their ability to penetrate bacterial cell membranes. This property is particularly valuable in combating drug-resistant strains of bacteria that pose significant therapeutic challenges.

The compound's potential extends beyond pharmaceutical applications into materials science. For example, halogenated benzoates can serve as monomers or intermediates in polymer synthesis, leading to materials with unique electronic and optical properties. These polymers find applications in organic electronics, photovoltaics, and sensors.

Recent studies have also explored the role of benzoic acid derivatives in modulating immune responses. The structural flexibility of these compounds allows for the design of molecules that can interact with various immune receptors, making them candidates for immunomodulatory therapies. This includes treatments for autoimmune diseases and cancer immunotherapy.

In conclusion, Methyl 4-(3-bromo-2-oxopropyl)-2-chlorobenzoate (CAS No. 1805861-49-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative therapies will undoubtedly grow.